Cas no 940-06-7 (3,5-Dinitropyridine)

3,5-Dinitropyridine is a nitrated pyridine derivative characterized by the presence of two nitro groups at the 3 and 5 positions of the pyridine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and energetic materials. Its high reactivity and electron-deficient nature make it a valuable building block for nucleophilic aromatic substitution reactions. The symmetrical substitution pattern enhances its stability and predictability in synthetic applications. 3,5-Dinitropyridine is also of interest in materials science due to its potential use in the development of high-energy-density compounds. Proper handling is essential due to its potential explosive properties.
3,5-Dinitropyridine structure
3,5-Dinitropyridine structure
Product Name:3,5-Dinitropyridine
CAS No:940-06-7
MF:C5H3N3O4
MW:169.095020532608
MDL:MFCD00234030
CID:797315
PubChem ID:598054
Update Time:2025-06-07

3,5-Dinitropyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,5-dinitro-
    • 3,5-DINITROPYRIDINE
    • Nicotinic Acid Impurity L (3, 5-Dinitropyridine)
    • 3,5-Dinitro-pyridin
    • 3,5-dinitro-pyridine
    • Pyridine,3,5-dinitro
    • 3,5-Dinitropyridine (ACI)
    • 3,5-Dinitropyridine
    • MDL： MFCD00234030
    • Inchi： 1S/C5H3N3O4/c9-7(10)4-1-5(8(11)12)3-6-2-4/h1-3H
    • InChI Key： RFSIFTKIXZLPHR-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C([N+](=O)[O-])C=NC=1)=O

Computed Properties

  • Exact Mass: 169.01200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 104.53000
  • LogP: 1.94440

3,5-Dinitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dinitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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 $ 276.00 2023-09-07
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 $ 603.00 2023-09-07
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Enamine
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Enamine
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Enamine
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3,5-Dinitropyridine Production Method

Production Method 1

13250-43-6 13250-43-6
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Water ;  rt → 80 °C; 1 - 2 h, 80 °C
Reference
Reactions of 3-R-5-nitropyridines with nucleophiles: Nucleophilic substitution vs conjugate addition
Bastrakov, Maxim A.; Nikol'skiy, Vladislav V.; Starosotnikov, Alexey M.; Fedyanin, Ivan V.; Shevelev, Svyatoslav A.; et al, Tetrahedron, 2019, 75(47),

Production Method 2

13250-43-6 13250-43-6
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Silver acetate Solvents: Methanol ,  Water ;  overnight, reflux
Reference
Preparation of 3-(heterocyclylmethoxy)pyridines as nicotinic cholinergic agonists
, United States, , ,

Production Method 3

13250-43-6 13250-43-6
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Silver acetate Solvents: Methanol ,  Water ;  overnight, reflux
Reference
Preparation of heterocyclic ethers as neuronal nicotinic receptor ligands
, World Intellectual Property Organization, , ,

Production Method 4

940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Nitrogen dioxide
Reference
Ozone-mediated C-nitration of pyridine and methylpyridines with nitrogen dioxide
Suzuki, Hitomi; Kozai, Iku; Murashima, Takashi, Journal of Chemical Research, 1993, (4), 156-7

Production Method 5

13250-43-6 13250-43-6
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Acetic acid, silver salt Solvents: Water
Reference
Synthesis of 3,5-dinitropyridine
Plazek, Edwin, Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1953, 72, 569-75

Production Method 6

2578-45-2 2578-45-2
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Dichloromethane ;  0 °C; 18 h, rt
1.2 Reagents: Silver nitrate Solvents: Water ;  3 h, reflux; reflux → rt
1.3 Solvents: tert-Butyl methyl ether ;  rt
Reference
3,5-Pyridyne-A Heterocyclic meta-Benzyne Derivative
Winkler, Michael; Cakir, Bayram; Sander, Wolfram, Journal of the American Chemical Society, 2004, 126(19), 6135-6149

Production Method 7

13250-43-6 13250-43-6
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Water ;  rt; rt → reflux; 5 h, reflux
Reference
Electron-Deficient Heteroarenium Salts: An Organocatalytic Tool for Activation of Hydrogen Peroxide in Oxidations
Sturala, Jiri; Bohacova, Sona; Chudoba, Josef; Metelkova, Radka; Cibulka, Radek, Journal of Organic Chemistry, 2015, 80(5), 2676-2699

Production Method 8

2578-45-2 2578-45-2
940-06-7 940-06-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  10 min, 0 °C; overnight, rt
1.2 Reagents: Silver acetate Solvents: Water ;  3 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 9, reflux → rt
Reference
Lewis Acidic Boranes, Lewis Bases, and Equilibrium Constants: A Reliable Scaffold for a Quantitative Lewis Acidity/Basicity Scale
Mayer, Robert J. ; Hampel, Nathalie; Ofial, Armin R., Chemistry - A European Journal, 2021, 27(12), 4070-4080

Production Method 9

14080-32-1 14080-32-1
940-06-7 940-06-7
Reaction Conditions
Reference
Product class 1: pyridines
Spitzner, D., Science of Synthesis, 2005, 15, 11-284

Production Method 10

940-06-7 940-06-7
Reaction Conditions
Reference
Thermal Decomposition Pathways of 1,3,3-Trinitroazetidine (TNAZ), Related 3,3-Dinitroazetidium Salts, and 15N, 13C, and 2H Isotopomers
Oxley, Jimmie; Smith, James; Zheng, Weiyi; Rogers, Evan; Coburn, Michael, Journal of Physical Chemistry A, 1997, 101(24), 4375-4383

Production Method 11

940-06-7 940-06-7
Reaction Conditions
Reference
Preparation of 2-(3-pyridyloxyalkyl)azetidines and -pyrrolidines as nicotinic receptor ligands
, World Intellectual Property Organization, , ,

Production Method 12

940-06-7 940-06-7
Reaction Conditions
Reference
Mineral acid-free preparation of nitro compounds from pyridine or its derivatives
, Japan, , ,

Production Method 13

940-06-7 940-06-7
Reaction Conditions
Reference
Pyrimidines. LXIV. Ring transformations in reactions of heterocyclic compounds with nucleophiles. XX. Conversion of 5-nitropyrimidine into 3,5-dinitropyridine. A novel ring transformation
Van der Plas, H. C.; Jongejan, H.; Koudijs, A., Journal of Heterocyclic Chemistry, 1978, 15(3), 485-7

Production Method 14

181294-58-6 181294-58-6
100-52-7 100-52-7
940-06-7 940-06-7
1845711-80-9 1845711-80-9
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ;  20 h, 80 °C
Reference
Construction of 3,5-dinitrated 1,4-dihydropyridines modifiable at 1,4-positions by a reaction of β-formyl-β-nitroenamines with aldehydes
Asahara, Haruyasu; Hamada, Mai; Nakaike, Yumi; Nishiwaki, Nagatoshi, RSC Advances, 2015, 5(110), 90778-90784

3,5-Dinitropyridine Raw materials

3,5-Dinitropyridine Preparation Products

3,5-Dinitropyridine Related Literature

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